Cas no 1038250-56-4 ((3-methylpentan-2-yl)(2,2,2-trifluoroethyl)amine)

• Product Name: (3-methylpentan-2-yl)(2,2,2-trifluoroethyl)amine
• CAS No: 1038250-56-4
• MF: C₈H₁₆F₃N
• MW: 183.214552879333
• CID: 5176157
• PubChem ID: 43200474
• Update Time: 2026-03-05

(3-methylpentan-2-yl)(2,2,2-trifluoroethyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-Pentanamine, 3-methyl-N-(2,2,2-trifluoroethyl)-
• (3-methylpentan-2-yl)(2,2,2-trifluoroethyl)amine

• Inchi： 1S/C8H16F3N/c1-4-6(2)7(3)12-5-8(9,10)11/h6-7,12H,4-5H2,1-3H3
• InChI Key： PQBGTTOBYWOKJH-UHFFFAOYSA-N
• SMILES： CC(NCC(F)(F)F)C(C)CC

Additional information on (3-methylpentan-2-yl)(2,2,2-trifluoroethyl)amine

Introduction to (3-Methylpentan-2-yl)(2,2,2-Trifluoroethyl)amine (CAS No. 1038250-56-4)

(3-Methylpentan-2-yl)(2,2,2-trifluoroethyl)amine, also known by its CAS number 1038250-56-4, is a versatile organic compound with significant applications in various fields. This compound is a derivative of a tertiary amine, combining the structural features of a branched alkyl group and a trifluoroethyl group. The unique combination of these groups imparts distinctive chemical and physical properties to the molecule, making it valuable in research and industrial settings.

The molecular structure of (3-methylpentan-2-yl)(2,2,2-trifluoroethyl)amine consists of a central nitrogen atom bonded to two distinct alkyl groups: a 3-methylpentan-2-yl group and a 2,2,2-trifluoroethyl group. The 3-methylpentan-2-yl group contributes to the compound's hydrophobicity and branching, while the trifluoroethyl group introduces electron-withdrawing effects due to the presence of three fluorine atoms. This balance of hydrophobic and electron-withdrawing groups makes the compound highly reactive in certain chemical transformations.

Recent studies have highlighted the potential of (3-methylpentan-2-yl)(2,2,2-trifluoroethyl)amine as a building block in organic synthesis. Researchers have explored its role in the construction of complex molecules, particularly in the field of medicinal chemistry. The compound's ability to participate in nucleophilic substitutions and other amine-based reactions has made it a valuable intermediate in the synthesis of bioactive compounds.

In terms of physical properties, (3-methylpentan-2-yl)(2,2,2-trifluoroethyl)amine is typically a colorless liquid with a boiling point that falls within the range suitable for various synthetic applications. Its solubility in common organic solvents facilitates its use in reaction setups where precise control over reactivity is essential. The compound's stability under standard conditions also makes it suitable for large-scale production processes.

The synthesis of (3-methylpentan-2-yl)(2,2,2-trifluoroethyl)amine involves multi-step reactions that typically start with readily available starting materials. One common approach involves the alkylation of an amine precursor with appropriately substituted alkyl halides or sulfonates. The reaction conditions are optimized to ensure high yields and selectivity, often employing phase-transfer catalysts or other advanced techniques to enhance efficiency.

One area where (3-methylpentan-2-yl)(2,2,2-trifluoroethyl)amine has shown promise is in the development of agrochemicals. Its ability to act as a chiral auxiliary or ligand in asymmetric catalysis has been explored by researchers seeking to improve the enantioselectivity of certain reactions. This application underscores the compound's potential as a tool for creating enantiomerically pure compounds with high biological activity.

In addition to its role in organic synthesis, (3-methylpentan-2-yl)(trifluoroethyl)amine has been investigated for its potential applications in materials science. Its unique electronic properties make it a candidate for use in the development of new polymers or as an additive in existing polymer systems. Researchers are currently exploring how these properties can be leveraged to create materials with improved thermal stability or mechanical strength.

The environmental impact of (3-methylpentan-2-yl)(trifluoroethyl)amine has also been a topic of interest among scientists. Studies have focused on understanding its biodegradation pathways and assessing its potential toxicity to aquatic organisms. These investigations are crucial for ensuring that the compound can be used responsibly in industrial processes without posing significant risks to ecosystems.

In conclusion, (3-methylpentan-1797496797645